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Compound of Interest

Compound Name: H-BETA-ALA-DL-VAL-OH

CAS No.: 102029-85-6

Cat. No.: B1139290

Get Quote

Executive Summary & Chemical Identity
Beta-alanyl-DL-valine (CAS: 1999-46-8) is a synthetic dipeptide comprising the non-

proteogenic amino acid beta-alanine and a racemic mixture (DL) of the branched-chain amino

acid (BCAA) valine.[1][2]

While its structural analog, Carnosine (beta-alanyl-L-histidine), is ubiquitous in mammalian

muscle tissue, Beta-alanyl-DL-valine serves primarily as a structural probe in enzymatic kinetic

studies and a reference standard in peptide synthesis. Its significance lies in the "DL"

stereochemistry, which provides a unique model for studying the stereospecificity of

mammalian dipeptidases, specifically Carnosinase-1 (CN1).

Physicochemical Matrix
The following data aggregates experimental and predicted values for the racemic mixture.
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Parameter Value / Characteristic Context

IUPAC Name
2-(3-aminopropanamido)-3-

methylbutanoic acid
Systematic nomenclature

Molecular Formula C₈H₁₆N₂O₃

Molecular Weight 188.22 g/mol

Physical State White Crystalline Powder Hygroscopic nature

Solubility
Soluble in H₂O; Slightly soluble

in MeOH
Zwitterionic character

pKa (Predicted) Carboxyl: ~3.18 Acidic moiety

pKa (Predicted) Amino: ~9.5 Basic beta-amino group

Melting Point ~268°C (Decomposition) Typical of peptide salts

Stereochemistry
Racemic (50:50 mixture of L-

Val and D-Val residues)
Critical for enzymatic assays

Synthetic Pathways & Manufacturing
The synthesis of Beta-alanyl-DL-valine requires careful orchestration to prevent racemization of

the beta-alanine (though less of a concern due to its achiral nature) and to ensure efficient

coupling with the sterically hindered valine isopropyl group.

Strategic Synthesis Protocol (Liquid Phase)
Rationale: Liquid phase synthesis is preferred for shorter dipeptides due to cost-effectiveness

and scalability compared to Solid Phase Peptide Synthesis (SPPS).[2] The Boc (tert-

butyloxycarbonyl) strategy is recommended over Fmoc for solution phase to avoid base-

catalyzed side reactions during deprotection.[2]

Protocol: Mixed Anhydride Coupling
Protection: React Beta-alanine with Di-tert-butyl dicarbonate (Boc₂O) to form Boc-β-Ala-OH.
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Activation: Dissolve Boc-β-Ala-OH in anhydrous THF. Add N-methylmorpholine (NMM) and

Isobutyl chloroformate (IBCF) at -15°C to generate the mixed anhydride.[2]

Expert Note: Temperature control is critical here to prevent the formation of urethane

byproducts.[2]

Coupling: Add DL-Valine Methyl Ester HCl (neutralized with NMM) to the reaction mixture.

The sterically bulky isopropyl group of valine requires extended reaction times (4–6 hours).

Saponification: Hydrolyze the methyl ester using LiOH in THF/H₂O.

Deprotection: Remove the Boc group using 4N HCl in Dioxane or Trifluoroacetic acid (TFA).

[2]

Purification: Recrystallization from Ethanol/Ether.[2]

Visualization: Synthetic Workflow
The following diagram illustrates the logical flow of the synthesis, highlighting critical control

points.
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Caption: Step-wise chemical synthesis flow utilizing Boc-chemistry for high-yield dipeptide

production.

Enzymatic Stability & Pharmacokinetics
This section addresses the most critical variable for drug development professionals: Hydrolytic

Stability.[2]

The Carnosinase Factor
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Human serum contains Carnosinase-1 (CN1) (EC 3.4.13.20), a metallopeptidase specifically

evolved to hydrolyze dipeptides containing an N-terminal beta-alanine or GABA and a C-

terminal L-histidine.[2][3]

Mechanism of Action:

L-Isomer Susceptibility: The Beta-alanyl-L-valine fraction of the racemate is a substrate for

CN1.[2] However, the hydrolysis rate is significantly lower than that of Carnosine (Beta-

alanyl-L-histidine) because CN1 has a high affinity for the imidazole ring of histidine, which

valine lacks.

D-Isomer Resistance: The Beta-alanyl-D-valine fraction is resistant to CN1 hydrolysis.[2]

Mammalian peptidases generally exhibit strict stereospecificity for L-amino acids.[2]

Implication for Research: When administering Beta-alanyl-DL-valine in vivo:

Phase 1 (Rapid): The L-isomer is hydrolyzed into Beta-alanine and L-Valine.[2]

Phase 2 (Plateau): The D-isomer persists in circulation, excreted renally without degradation.

[2]

Visualization: Differential Hydrolysis Pathway
This diagram validates the kinetic separation of the isomers in a biological system.
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Caption: Differential metabolic fate of L- and D- isomers when exposed to serum Carnosinase

(CN1).[2]

Biological Potential & Structure-Activity
Relationship (SAR)
Comparing Beta-alanyl-DL-valine to the gold standard, Carnosine, reveals its specific utility.[2]

Comparative SAR Matrix[2]
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Feature
Carnosine (β-Ala-L-
His)

β-Ala-DL-Valine
Functional
Consequence

C-Terminal Side Chain
Imidazole (pKa ~6.

[2]83)
Isopropyl (Non-polar)

Loss of pH Buffering:

Valine lacks the

proton-accepting

nitrogen found in

histidine.[2]

Antioxidant Capacity
High (Radical

Scavenging)
Low/Negligible

The imidazole ring is

the primary driver of

carnosine's

antioxidant activity.

Half-Life (Serum)
Minutes (Rapid

Hydrolysis)
Extended (D-isomer)

Tracer Utility: The D-

isomer can serve as a

stable tracer for

peptide transporter

(PEPT1/2) activity.[2]

Transport PEPT1 / PEPT2 PEPT1 / PEPT2

Both are substrates

for proton-coupled

oligopeptide

transporters.[2]

Application in Drug Development
Transporter Assays: Because Beta-alanyl-DL-valine is transported by PEPT1 (SLC15A1) but

lacks the rapid degradation profile of carnosine (specifically the D-fraction), it is an excellent

candidate for competitive inhibition studies to map transporter kinetics in Caco-2 cell lines.[2]

Peptidase Profiling: It serves as a negative control when screening for "Carnosine-like"

physiological effects.[2] If a biological effect (e.g., anti-glycation) is observed with Carnosine

but not with Beta-alanyl-valine, the mechanism is likely imidazole-dependent.

Analytical Characterization Protocols
To validate the synthesis and ratio of the DL mixture, a chiral separation method is required.
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Protocol: Chiral HPLC Separation
Standard C18 columns cannot separate the enantiomers of this dipeptide.[2] A ligand-

exchange or chiral crown ether column is necessary.[2]

Column: Chirobiotic T (Teicoplanin) or Crownpak CR(+).[2]

Mobile Phase: 70% Methanol / 30% Water + 0.1% TFA (Acidic pH suppresses the carboxyl

ionization, improving retention).

Detection: UV at 210 nm (Peptide bond absorption).[2]

Expected Elution:

D-Isomer: Typically elutes first due to lower affinity for the chiral selector (depending on

specific column phase).[2]

L-Isomer: Elutes second.

Validation Criterion: The peak area ratio must be 1:1 (± 5%) to confirm the racemic nature of

the DL-valine starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

